Cas no 61477-32-5 ({[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane)

• Product Name: {[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane
• CAS No: 61477-32-5
• MF: C₁₂H₁₀ClIO₄S
• MW: 412.627873897552
• CID: 954569
• PubChem ID: 325436
• Update Time: 2025-04-19

{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane Chemical and Physical Properties

Names and Identifiers

• {[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane
• [hydroxy(phenyl)-λ³-iodanyl] 4-chlorobenzenesulfonate
• NSC-294178
• DTXSID80315361
• 61477-32-5
• NSC294178

• Inchi： 1S/C12H10ClIO4S/c13-10-6-8-12(9-7-10)19(16,17)18-14(15)11-4-2-1-3-5-11/h1-9,15H
• InChI Key： ZINXZDSYFJLDMA-UHFFFAOYSA-N
• SMILES： I(C1C=CC=CC=1)(O)OS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 411.9029
• Monoisotopic Mass: 411.90331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6